N-(4-butylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide
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Description
N-(4-butylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H23N3O2S and its molecular weight is 417.53. The purity is usually 95%.
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Scientific Research Applications
Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase
A study by Gangjee et al. (2008) introduced compounds as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in the folate pathway of DNA synthesis. This pathway is a target for cancer chemotherapy due to its role in cell division and DNA repair. The described compounds demonstrated significant inhibitory activity, with one compound being the most potent dual inhibitor of human TS and DHFR known to date, suggesting potential applications in antitumor therapy [Gangjee, Qiu, Li, & Kisliuk, 2008].
Radioligand for Imaging the Translocator Protein
Dollé et al. (2008) synthesized a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including a compound designed with a fluorine atom for labeling with fluorine-18. This compound, named DPA-714, was developed for in vivo imaging of the translocator protein (18 kDa) using positron emission tomography (PET), demonstrating its utility in neurological and oncological research [Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008].
Interaction with Bovine Serum Albumin
Meng et al. (2012) explored the interactions of p-hydroxycinnamic acid amides with bovine serum albumin (BSA), a significant protein in pharmacokinetics and drug delivery studies. Their research on the binding characteristics and thermodynamic analysis contributes to understanding the bioavailability and distribution of similar compounds in biological systems [Meng, Zhu, Zhao, Yu, & Lin, 2012].
Potential A3 Adenosine Receptor Antagonists
Rossi et al. (2016) achieved the chiral separation of enantiomeric couples of potential A3 adenosine receptor antagonists, a receptor implicated in inflammatory and cardiovascular diseases. Their work, including the assignment of absolute configuration by chiroptical spectroscopy, aids the development of enantioselective drugs for treating related disorders [Rossi, Nasti, Marra, Meneghini, Mazzeo, Longhi, Memo, Cosimelli, Greco, Novellino, Da Settimo, Martini, Taliani, Abbate, & Collina, 2016].
Properties
IUPAC Name |
N-(4-butylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H23N3O2S/c1-2-3-7-17-10-12-19(13-11-17)26-21(28)14-27-16-25-22-20(15-30-23(22)24(27)29)18-8-5-4-6-9-18/h4-6,8-13,15-16H,2-3,7,14H2,1H3,(H,26,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGHUHNXOUAJEEZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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